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Compound of Interest

Compound Name: 3,4,5-Trifluorobenzyl bromide

Cat. No.: B1333451

Technical Support Center: 3,4,5-Trifluorobenzyl
Bromide

This guide provides essential safety information, handling protocols, and emergency
procedures for researchers, scientists, and drug development professionals working with 3,4,5-
Trifluorobenzyl bromide (CAS No: 220141-72-0). Adherence to these guidelines is critical to
ensure a safe laboratory environment.

Frequently Asked Questions (FAQs)

Q1: What is 3,4,5-Trifluorobenzyl bromide and what are its primary hazards?

Al: 3,4,5-Trifluorobenzyl bromide is a fluorinated organic compound used as a building block
in the synthesis of pharmaceuticals and agrochemicals.[1] It is a corrosive and combustible
liquid that is also a lachrymator (a substance that causes tearing).[2][3][4] The primary hazards
are severe skin burns and serious eye damage.[2][5] It may also be corrosive to metals.[4][5]

Q2: What are the recommended storage conditions for this chemical?

A2: Store 3,4,5-Trifluorobenzyl bromide in a tightly closed container in a dry, cool, and well-
ventilated area, away from heat and ignition sources.[6][7][8] It is recommended to store it at
temperatures between 2-8°C.[1] The storage area should be designated for corrosive
materials.[6][8] Due to its sensitivity to moisture and light, it should be stored under an inert
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atmosphere, such as argon or nitrogen, and protected from light.[6][7] The container should be
stored locked up.[9]

Q3: What Personal Protective Equipment (PPE) is required when handling 3,4,5-
Trifluorobenzyl bromide?

A3: When handling this compound, a comprehensive set of PPE is mandatory. This includes:
o Eye/Face Protection: Tightly fitting safety goggles and a face shield.[7]

o Skin Protection: Chemical-resistant gloves (impermeable) and protective clothing to prevent
any skin contact.[7][8]

» Respiratory Protection: All handling should occur in a certified chemical fume hood.[6][8] If
ventilation is insufficient or for emergency situations, a NIOSH-approved respirator with an
appropriate filter (e.g., type ABEK) or a self-contained breathing apparatus is necessary.[7]

o General: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[3][6]

Q4: What should | do in case of accidental exposure?
A4: Immediate action is crucial.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
making sure to rinse under the eyelids. Remove contact lenses if present and easy to do so.
Seek immediate medical attention from an ophthalmologist.[5][8]

o Skin Contact: Immediately remove all contaminated clothing and shoes. Flush the affected
skin with large amounts of water for at least 15 minutes. Seek immediate medical attention.

[5]181e]

 Inhalation: Move the individual to fresh air and keep them in a position comfortable for
breathing. If breathing has stopped or is difficult, provide artificial respiration. Seek
immediate medical attention.[5][8][9]
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« Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting. Seek immediate
medical attention.[5][8][9]

Q5: How should a small spill of 3,4,5-Trifluorobenzyl bromide be handled?

A5: For a small spill, first ensure the area is well-ventilated and remove all sources of ignition.
[6][8] Wearing full PPE, cover the spill with a non-combustible, inert absorbent material such as
sand, silica gel, or vermiculite.[6][8][10] Do not use combustible materials like sawdust.[6]
Collect the absorbed material using spark-proof tools and place it into a suitable, labeled, and
closed container for chemical waste disposal.[5][6][8] Clean the spill area thoroughly.

Q6: What materials are incompatible with 3,4,5-Trifluorobenzyl bromide?

A6: This compound is incompatible with a range of substances and conditions. Avoid contact
with strong oxidizing agents, strong acids, strong bases, alcohols, amines, and metals.[6][7][9]
It is also sensitive to moisture and water, which can cause it to decompose.[3][7]

Data Summary Tables

Table 1: Physical and Chemical Properties

Property Value

CAS Number 220141-72-0[1][2]

Molecular Formula C7HaBrF3[1][2][11]

Molecular Weight 225.01 g/mol [1][2]

Appearance Light yellow to brown clear liquid[1][4]
Boiling Point 46 °C @ 1 mmHg[1]

Density ~1.71 g/lcm3[1]

Flash Point 65.6 °C (150.1 °F) - closed cup
Solubility in Water Decomposes[7]

Table 2: Hazard Identification
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Hazard Classification Code Description

Causes severe skin burns and

Skin Corrosion/Irritation H314
eye damage[2][5]
] May be corrosive to metals[4]
Corrosive to Metals H290 5]
Flammable Liquids H227 Combustible liquid[4]
GHS Pictogram GHSO05 Corrosion
Signal Word Danger [5]

Table 3: Storage and Incompatibility Summary

Parameter Recommendation

Storage Temperature 2-8°C[1]

Cool, dry, well-ventilated, locked area under

Storage Conditions )
inert gas[6][7][8]

Protect from moisture, light, heat, and ignition

Protection
sources[7][8]

] ) Strong oxidizing agents, strong acids, strong
Incompatible Materials )
bases, alcohols, amines, metals, water[6][7][9]

Experimental and Safety Protocols

Protocol 1: Standard Handling Procedure in a Laboratory Setting
e Preparation:
o Confirm the availability and functionality of a safety shower and eyewash station.
o Don all required PPE: safety goggles, face shield, lab coat, and chemical-resistant gloves.

o Ensure the chemical fume hood is operating correctly (check airflow monitor).
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e Handling:

o Conduct all manipulations of 3,4,5-Trifluorobenzyl bromide inside the certified chemical
fume hood.

o Use glassware that is clean, dry, and free of cracks.

o If transferring the liquid, use a syringe or pipette. Avoid pouring directly from the bottle
when possible to minimize splashing.

o Keep the container tightly sealed when not in use.

e Post-Handling:

[e]

Wipe down the work area in the fume hood.

o

Properly seal and store the chemical according to the recommended conditions.

[¢]

Dispose of any contaminated materials (e.g., pipette tips, gloves) in a designated
hazardous waste container.

[¢]

Remove PPE and wash hands thoroughly with soap and water.[6]
Protocol 2: Emergency First Aid Procedures

o General: Ensure the scene is safe for the first aider. The first aider must wear appropriate
PPE to avoid secondary contamination.

e Skin Exposure:

o

Immediately guide the affected person to the safety shower.

[¢]

While flushing with water, remove all contaminated clothing.[9]

[e]

Continue flushing the skin for at least 15 minutes.[8]

[e]

Call for emergency medical assistance.

e Eye Exposure:
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o Lead the person to the eyewash station.

o Hold eyelids open and flush eyes with a continuous, gentle stream of water for at least 15
minutes.[8]

o Call for emergency medical assistance immediately.

e Inhalation:
o Move the exposed individual to an area with fresh air.[9]
o Call for emergency medical assistance.

o If the person is not breathing, begin artificial respiration, but only if you are trained to do
so.

Protocol 3: Spill Decontamination and Cleanup
» Evacuate and Alert: Immediately alert others in the lab and evacuate the immediate area.

e Assess: From a safe distance, assess the extent of the spill. For large spills, evacuate the
entire lab and call emergency services. This protocol is for small, manageable spills only.

e Secure Area: Restrict access to the spill area and eliminate all ignition sources.[8]

o Don PPE: Wear full PPE, including respiratory protection, chemical-resistant gloves, safety
goggles, a face shield, and a lab coat or apron.

e Contain and Absorb:

o Cover the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).
[6][10]

o Work from the outside of the spill towards the center to prevent spreading.
e Collect Waste:

o Once the liquid is fully absorbed, carefully scoop the material using spark-proof tools into a
designated, labeled container for hazardous waste.[5]
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e Decontaminate:

o Wipe the spill area with a suitable solvent (check compatibility first) and then with soap
and water.

o Place all cleaning materials into the hazardous waste container.
e Final Steps:

o Properly dispose of the waste container according to institutional and regulatory
guidelines.[8]

o Ventilate the area until fumes have dissipated.

Visual Workflow Guides

Caption: Workflow for the safe handling of 3,4,5-Trifluorobenzyl bromide.

Caption: Decision tree for responding to a 3,4,5-Trifluorobenzyl bromide spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage of 3,4,5-Trifluorobenzyl
bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333451#safe-handling-and-storage-of-3-4-5-
trifluorobenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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